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Compound of Interest

Compound Name: Cyclin-A1 (385-395)
Cat. No.: B1575099
Get Quote

Executive Summary

This technical guide profiles the Cyclin-Al (385-395) peptide, a validated immunogenic
epitope derived from the cancer-testis antigen Cyclin-Al1 (CCNAL). Identified as
SLIAAAAFCLA, this 11-mer peptide is a critical reagent in the development of T-cell-based
immunotherapies for Acute Myeloid Leukemia (AML). Despite its non-canonical length for MHC
Class | binding, it has been empirically proven to stabilize HLA-A*02:01 molecules and elicit
cytotoxic T-lymphocyte (CTL) responses specifically targeting leukemic stem cells (LSCs) while
sparing normal hematopoietic progenitors.

This document serves as a definitive reference for researchers utilizing this peptide for in vitro
T-cell expansion, dendritic cell (DC) pulsing, and vaccine development.

Part 1: Molecular Characterization

Sequence & Physicochemical Properties

The Cyclin-Al (385-395) peptide is highly hydrophobic, necessitating specific handling
protocols to ensure solubility and prevent aggregation or oxidation.
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Property Data

S-L-I-A-A-A-A-F-C-L-A (Ser-Leu-lle-Ala-Ala-Ala-
Sequence

Ala-Phe-Cys-Leu-Ala)
Source Protein Cyclin-A1 (CCNAL); Uniprot P78396
Residue Position 385-395
Length 11 Amino Acids
Molecular Weight ~1107.3 Da

o High. Contains a poly-alanine stretch and

Hydrophobicity ) ) )

multiple hydrophobic residues (L, I, F).
Isoelectric Paoint (pl) ~5.5 (Predicted)
HLA Restriction HLA-A*02:01

Solubility & Handling (Critical)

Due to the poly-alanine core and hydrophobic C-terminus, this peptide is insoluble in water.
Improper reconstitution will lead to peptide precipitation and failed T-cell stimulation.

e Solvent: Reconstitute in 100% DMSO (Dimethyl Sulfoxide) to a stock concentration of 10-20
mg/mL.

e Oxidation Risk: The Cysteine (C) at position 10 is prone to disulfide bond formation
(dimerization).

o Recommendation: Use immediately after thawing or store in single-use aliquots at -80°C.
Avoid repeated freeze-thaw cycles.

o Optional: For long-term storage, adding a reducing agent like DTT is possible, but ensure
compatibility with downstream T-cell assays (excess DTT is toxic to cells).

Part 2: Imnmunological Mechanism[1][2]
The "11-mer" Anomaly
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Typically, HLA-A*02:01 preferentially binds 9-mer peptides. However, SLIAAAAFCLA is an 11-
mer that binds with high affinity. Structural studies suggest that 11-mers accommodate the
MHC groove by "bulging" in the center while anchoring the N- and C-termini.

e Immunogenicity: Validated by Ochsenreither et al. (Blood, 2012), this peptide generates
high-avidity CTLs capable of lysing CCNA1+ AML cell lines (e.g., THP-1) and primary AML
blasts.

o Target Specificity: CCNAL is expressed in the testis (immune privileged) and AML stem cells,
but not in normal hematopoietic stem cells (HSCs). This provides a high therapeutic window
with minimal off-target toxicity.

Mechanism of Action Diagram

The following diagram illustrates the pathway from CCNAL overexpression in Leukemia Stem
Cells to T-cell mediated lysis.

Click to download full resolution via product page

Figure 1: Mechanism of Cyclin-Al antigen processing and HLA-A02:01 restricted T-cell
recognition.*

Part 3: Experimental Protocols
Peptide Reconstitution Protocol

Objective: Prepare a stable stock solution for downstream assays.
o Calculate: Determine the volume of DMSO needed for a 10 mg/mL stock.

o Example: For 1 mg peptide, use 100 uL DMSO.
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Dissolve: Add sterile, cell-culture grade DMSO (=99.9%) to the lyophilized peptide vial.

Vortex: Vortex vigorously for 30—60 seconds. Ensure no visible particulates remain.

Aliquot: Dispense into small aliquots (e.g., 10-20 uL) to avoid freeze-thaw cycles.

Store: Freeze immediately at -80°C.

In Vitro T-Cell Stimulation (DC Pulsing)

Objective: Expand CCNA1-specific T-cells from HLA-A*02:01+ donor PBMCs.

Reagents:

PBMCs (HLA-A*02:01 positive)[1]

GM-CSF, IL-4 (for DC generation)

TNF-q, IL-18, IL-6, PGE2 (for DC maturation)

IL-21, IL-2, IL-7, IL-15 (for T-cell expansion)[2]
Workflow:
e DC Generation (Day -7):
o Isolate CD14+ monocytes from PBMCs.
o Culture in media + GM-CSF (1000 IU/mL) + IL-4 (500 IU/mL) for 5-7 days.
e Peptide Pulsing (Day 0):

Harvest immature DCs.

[¢]

o

Pulse: Incubate DCs with 10 pg/mL Cyclin-A1 (385-395) peptide for 2—4 hours at 37°C.

[e]

Note: Dilute the DMSO stock at least 1:1000 in media to keep DMSO < 0.1%.

o

Mature: Add Maturation Cocktail (TNF-qa, IL-1[3, IL-6, PGE?2) for 24 hours.
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e Co-Culture (Day 1):
o Isolate autologous CD8+ T-cells.
o Mix T-cells with pulsed DCs at a 10:1 ratio (T-cell:DC).
o Add IL-21 (30 ng/mL) to prime naive T-cells.[2]
e Expansion (Day 3+):
o Supplement media with IL-2 (10 IU/mL), IL-7 (5 ng/mL), and IL-15 (5 ng/mL).

o Restimulate weekly with peptide-pulsed monocytes or DCs.

Experimental Workflow Diagram
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Figure 2: Workflow for generating Cyclin-Al specific T-cells using peptide-pulsed Dendritic
Cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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